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Compound of Interest

Compound Name: 3-(Dimethylamino)propiophenone

Cat. No.: B1583344

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(Dimethylamino)propiophenone is a versatile organic compound classified as a Mannich
base.[1] Structurally, it is a f-aminoketone, featuring a propiophenone backbone with a
dimethylamino group at the B-position relative to the carbonyl group.[1] This arrangement of a
ketone and a tertiary amine within the same molecule imparts a unique reactivity profile,
making it a valuable starting material and intermediate in organic synthesis.[1] It is most
commonly handled in its more stable hydrochloride salt form, which exhibits increased stability
and solubility in polar solvents.[1][2] This guide provides a comprehensive overview of the
chemical properties, structure, synthesis, and applications of 3-
(dimethylamino)propiophenone, with a focus on its utility in research and drug development.

Chemical Structure and Properties

The chemical behavior of 3-(dimethylamino)propiophenone is dictated by the interplay of its
phenyl ketone and tertiary amine functionalities. The aromatic ring conjugated to the carbonyl
group influences the reactivity of the a- and 3-carbons, while the dimethylamino group at the 3-
position is key to its role in various chemical transformations.[1]

Chemical Structure
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The structure of 3-(dimethylamino)propiophenone consists of a phenyl group attached to a
three-carbon chain containing a carbonyl group at the 1-position and a dimethylamino group at
the 3-position.

Caption: Chemical structure of 3-(Dimethylamino)propiophenone.

Physical and Chemical Properties

The properties of 3-(dimethylamino)propiophenone and its hydrochloride salt are
summarized in the table below. The hydrochloride salt is a white to off-white crystalline powder.

[3]

3- 3-
Property (Dimethylamino)propiophe (Dimethylamino)propiophe
none (Free Base) none Hydrochloride
CAS Number 3506-36-3[1][4] 879-72-1[1][2][3][5]
C11H16CINO[1][2] or
Molecular Formula C11H1sNO[1][4]
C11H1sNO-HCI[3][6]
Molecular Weight 177.24 g/mol [1][4] 213.71 g/mol [1][2][3]

_ . dimethyl-(3-oxo-3-
3-(dimethylamino)-1- ) )
IUPAC Name phenylpropyl)azanium;chloride
phenylpropan-1-one[1] 2]

Melting Point Not readily available 150-156 °C[2][5][7]

Boiling Point Not readily available Decomposes before boiling[2]

. ] ] Soluble in water and polar
Solubility Not readily available ]
organic solvents[2]

] ] White to almost white powder
Appearance Not readily available
or crystals[3]

Synthesis of 3-(Dimethylamino)propiophenone

The most common and well-established method for synthesizing 3-
(dimethylamino)propiophenone is the Mannich reaction.[1][8] An alternative route involves
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the nucleophilic substitution of a halogenated precursor.[1][8]

Mannich Reaction

The Mannich reaction is a three-component condensation involving an active hydrogen
compound (acetophenone), an amine (dimethylamine), and a non-enolizable aldehyde
(formaldehyde).[1][8] The reaction proceeds through the formation of an iminium ion from
dimethylamine and formaldehyde, which is then attacked by the enol form of acetophenone.[8]

Acetophenone

Dimethylamine
Hydrochloride

(Paraformaldehyde)

Reflux in Ethanol
with catalytic HCI

3-(Dimethylamino)propiophenone
Hydrochloride

Click to download full resolution via product page

Caption: General workflow for the synthesis of 3-(Dimethylamino)propiophenone via the
Mannich reaction.

The following protocol is a typical procedure for the synthesis of 3-
(dimethylamino)propiophenone hydrochloride:

e Reaction Setup: In a round-bottomed flask equipped with a reflux condenser, combine
acetophenone (0.5 mole), dimethylamine hydrochloride (0.65 mole), and paraformaldehyde
(0.22 mole).[9]

e Solvent and Catalyst Addition: Add 80 mL of 95% ethanol and 1 mL of concentrated
hydrochloric acid.[9]

o Reflux: Heat the mixture to reflux on a steam bath for 2 hours. The initial two-layered mixture
should become a homogeneous, yellowish solution as the paraformaldehyde dissolves.[9]
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[10]

o Crystallization: Transfer the warm solution to a wide-mouthed Erlenmeyer flask. If the
solution is not clear, filter it while hot.[9]

» Precipitation: While the solution is still warm, add 400 mL of acetone. Allow the mixture to
cool slowly to room temperature and then chill it in a refrigerator overnight to facilitate
crystallization.[9][10]

« |solation and Purification: Collect the resulting crystals by filtration and wash them with a
small amount of acetone. The crude product can be recrystallized from a hot ethanol-
acetone mixture for higher purity.[9][10] Drying the purified material at 70°C yields a product
with a melting point of 155-156°C.[9][10]

Alternative Synthesis: Nucleophilic Substitution

An alternative route to 3-(dimethylamino)propiophenone involves the nucleophilic
substitution of a B-halogenated propiophenone, such as 3-bromopropiophenone, with
dimethylamine.[1][8] This method offers a more direct pathway by displacing the bromine atom
with the dimethylamine nucleophile.[1][8] The resulting free base is then typically converted to
the hydrochloride salt by treatment with hydrochloric acid.[1]

Analytical Characterization

The identity and purity of 3-(dimethylamino)propiophenone and its salts are typically
confirmed using a combination of spectroscopic and analytical techniques.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are used to elucidate
the chemical structure. For the hydrochloride salt, characteristic proton signals are observed
for the aromatic, methylene, and methyl groups.[11]

« Infrared (IR) Spectroscopy: IR spectroscopy is employed to identify the key functional
groups, particularly the carbonyl (C=0) stretch of the ketone and the C-N stretching
vibrations.[2]

e Mass Spectrometry (MS): Mass spectrometry is used to determine the molecular weight and
fragmentation pattern of the compound, confirming its molecular formula.[2]
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e Argentometric Titration: The purity of the hydrochloride salt can be determined by titrating the
chloride ion with a standardized solution of silver nitrate.[12]

Applications in Research and Drug Development

3-(Dimethylamino)propiophenone serves as a valuable building block in the synthesis of
more complex molecules, particularly in the pharmaceutical and materials science fields.

o Precursor for Biologically Active Compounds: It is a key starting material for the synthesis of
various derivatives with potential therapeutic applications. For instance, it has been used to
synthesize potential anticonvulsant and anti-Alzheimer's disease agents.[2] It is also a
reagent in the synthesis of selective inhibitors of African trypanosoma.[7]

e Synthesis of B-Aminoketones and y-Aminoalcohols: 3-(Dimethylamino)propiophenone and
its derivatives are effective precursors for the synthesis of a diverse range of 3-
aminoketones and y-aminoalcohols, which are important scaffolds in medicinal chemistry.[1]

» Proteomics Research: In the field of proteomics, it can function as a crosslinking agent,
reacting with primary amines of lysine residues in proteins to stabilize protein complexes for
mass spectrometry analysis.[2]

o Material Science: It can be a component in the synthesis of photoinitiators, which are crucial
for initiating polymerization reactions in the development of new materials.[2]

Safety and Handling

3-(Dimethylamino)propiophenone hydrochloride is classified as toxic if swallowed and
causes skin and serious eye irritation.[2][5] It should be handled with appropriate personal
protective equipment, including gloves, eye protection, and a respirator.[5] It is combustible and
may react with strong oxidizing agents.[2] Store in a dry, well-ventilated place.

Conclusion

3-(Dimethylamino)propiophenone, particularly in its hydrochloride form, is a fundamentally
important Mannich base with a well-defined role in organic synthesis. Its straightforward
synthesis via the Mannich reaction and its versatile reactivity make it an indispensable tool for
researchers in academia and industry. The ability to serve as a precursor to a wide array of
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more complex molecules, including those with significant biological activity, ensures its
continued relevance in the fields of medicinal chemistry and materials science. A thorough
understanding of its chemical properties, synthesis, and handling is crucial for its effective and
safe utilization in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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